Cas no 804510-20-1 (1-(1-methyl-1H-imidazol-4-yl)-2-(methylamino)ethan-1-ol)

• Product name: 1-(1-methyl-1H-imidazol-4-yl)-2-(methylamino)ethan-1-ol
• CAS No: 804510-20-1
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5929009
• PubChem ID: 69753860

1-(1-methyl-1H-imidazol-4-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol, 1-methyl-α-[(methylamino)methyl]-
• UOTSGWKNKZAKFT-UHFFFAOYSA-N
• EN300-1849807
• SCHEMBL6363382
• 1-(1-methyl-1h-imidazol-4-yl)-2-(methylamino)ethan-1-ol
• 2-(methylamino)-1-(1-methyl-1h-imidazol-4-yl)ethanol
• 804510-20-1
• 1-(1-methyl-1H-imidazol-4-yl)-2-(methylamino)ethan-1-ol

• Inchi： 1S/C7H13N3O/c1-8-3-7(11)6-4-10(2)5-9-6/h4-5,7-8,11H,3H2,1-2H3
• InChI Key： UOTSGWKNKZAKFT-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(CNC)O)N=1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 371.6±27.0 °C(Predicted)
• pka: 13.28±0.20(Predicted)

Additional information on 1-(1-methyl-1H-imidazol-4-yl)-2-(methylamino)ethan-1-ol

1-(1-Methyl-1H-Imidazol-4-Yl)-2-(Methylamino)Ethan-1-Ol (CAS No. 804510-20-1): A Comprehensive Overview

The compound 1-(1-methyl-1H-imidazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 804510-20-1) is a structurally unique organic molecule with significant potential in various chemical and biological applications. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse functionalities and roles in drug discovery, material science, and catalysis. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, forms the core of this molecule, contributing to its aromatic stability and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of CAS No. 804510-20-1, allowing researchers to explore its properties in greater depth. The molecule's structure features a methyl group attached to the imidazole nitrogen, along with a hydroxyl group and a methylamino substituent on the adjacent carbon. This combination of functional groups imparts unique electronic and steric properties, making it an attractive candidate for various applications.

One of the most promising areas of research involving CAS No. 804510-20-1 is its role in drug design. The imidazole moiety is a common feature in many bioactive compounds, including antifungal agents, anticancer drugs, and kinase inhibitors. For instance, recent studies have highlighted the potential of this compound as a kinase inhibitor, where its ability to bind to specific protein targets could lead to novel therapeutic interventions. Additionally, the presence of the hydroxyl group and methylamino substituent enhances its solubility and bioavailability, further enhancing its suitability for pharmacological applications.

In the field of catalysis, CAS No. 804510-20-1 has shown remarkable potential as a ligand in transition metal-catalyzed reactions. The nitrogen atoms in the imidazole ring can coordinate with metal centers, facilitating efficient catalytic cycles. Recent research has demonstrated its effectiveness in asymmetric hydrogenation reactions, where it has been used to synthesize chiral building blocks for complex molecules. This highlights its versatility and importance in modern catalytic processes.

Another area of interest is the use of CAS No. 804510-20-1 in materials science. Its ability to form stable coordination complexes makes it a valuable component in the development of new materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, sensing, and catalysis, underscoring the compound's broad utility across multiple disciplines.

From an environmental perspective, the synthesis and application of CAS No. 804510-20-1 have been optimized to minimize ecological impact. Researchers have developed eco-friendly synthetic routes that utilize renewable resources and reduce waste generation. These efforts align with global sustainability goals and highlight the compound's role in green chemistry initiatives.

In conclusion, CAS No. 804510-20-1, or 1-(1-methyl-1H-imidazol-4-yl)-2-(methylamino)ethan-1-ol, is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse functionalities, making it an invaluable tool in drug discovery, catalysis, materials science, and sustainable chemistry. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.